Cas no 90224-96-7 (1-Chloroisoquinolin-5-ol)

1-Chloroisoquinolin-5-ol structure
1-Chloroisoquinolin-5-ol structure
Product Name:1-Chloroisoquinolin-5-ol
CAS No:90224-96-7
MF:C9H6ClNO
MW:179.603041172028
CID:791683
PubChem ID:21979933
Update Time:2025-04-24

1-Chloroisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinol, 1-chloro-
    • 1-CHLORO-5-HYDROXYISOQUINOLINE
    • 1-Chloroisoquinolin-5-ol
    • DTXSID00621097
    • SCHEMBL5663372
    • CS-0236307
    • CXTMRJPMLZECQJ-UHFFFAOYSA-N
    • EN300-1702722
    • 90224-96-7
    • Inchi: 1S/C9H6ClNO/c10-9-7-2-1-3-8(12)6(7)4-5-11-9/h1-5,12H
    • InChI Key: CXTMRJPMLZECQJ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=C(C=2C=CN=1)O

Computed Properties

  • Exact Mass: 179.0137915g/mol
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 33.1Ų

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Additional information on 1-Chloroisoquinolin-5-ol

5-Isoquinolinol, 1-chloro- (CAS No. 90224-96-7): A Comprehensive Overview

5-Isoquinolinol, 1-chloro- (CAS No. 90224-96-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This chlorinated isoquinoline derivative exhibits unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. With the increasing demand for novel drug candidates and functional materials, 1-chloro-5-isoquinolinol has emerged as a compound of interest for researchers exploring new therapeutic avenues.

The molecular structure of 5-Isoquinolinol, 1-chloro- features a fused benzene and pyridine ring system, with a hydroxyl group at position 5 and a chlorine substituent at position 1. This specific substitution pattern contributes to its distinct electronic properties and reactivity profile. Recent studies have highlighted its potential as a building block for isoquinoline-based pharmaceuticals, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's CAS number 90224-96-7 serves as a unique identifier in chemical databases and regulatory documentation.

In the context of current research trends, 1-chloro-5-isoquinolinol aligns with several hot topics in medicinal chemistry. The growing interest in targeted cancer therapies has spurred investigations into isoquinoline derivatives as potential kinase modulators. Additionally, the global search for novel antimicrobial compounds has brought attention to chlorinated heterocycles like 5-Isoquinolinol, 1-chloro- due to their enhanced biological activity profiles. Researchers are particularly interested in how the chlorine substituent affects the compound's interaction with biological targets.

The synthesis of CAS 90224-96-7 typically involves chlorination reactions of isoquinoline precursors, followed by selective hydroxylation. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward more sustainable production methods. Analytical characterization of 1-chloro-5-isoquinolinol typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are standard for quality control in fine chemical production.

From a commercial perspective, 5-Isoquinolinol, 1-chloro- serves as an important intermediate in the synthesis of various specialty chemicals. The compound's market demand correlates with the development of new small molecule therapeutics and functional materials. Suppliers of CAS 90224-96-7 often provide technical data sheets detailing purity specifications, storage conditions, and handling recommendations to ensure proper use in research and development applications.

Recent patent literature reveals growing applications of 1-chloro-5-isoquinolinol derivatives in medicinal chemistry. Several patent filings describe its incorporation into compounds with potential activity against various disease targets. This aligns with current industry trends toward structure-activity relationship studies and fragment-based drug design. The compound's versatility as a synthetic building block makes it particularly valuable in these approaches.

Safety considerations for handling 5-Isoquinolinol, 1-chloro- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers frequently search for information about the compound's physicochemical properties, including solubility characteristics and stability under various conditions, which are crucial for experimental design.

The future research directions for CAS 90224-96-7 may include exploration of its metal complexation properties and further investigation of its biological activities. With the pharmaceutical industry's continued focus on heterocyclic compounds as privileged structures in drug discovery, 1-chloro-5-isoquinolinol is likely to maintain its relevance as a research chemical. Ongoing studies may reveal new applications in materials science or as a precursor for advanced organic synthesis.

For researchers sourcing 5-Isoquinolinol, 1-chloro-, quality parameters such as purity level, batch consistency, and supplier reliability are critical considerations. The compound is typically available from specialty chemical providers in quantities suitable for laboratory-scale research. Documentation accompanying CAS 90224-96-7 should include comprehensive analytical data to support its use in sensitive applications such as medicinal chemistry or material science research.

In summary, 1-chloro-5-isoquinolinol represents an important member of the isoquinoline chemical family with diverse potential applications. Its unique substitution pattern and synthetic versatility make it a compound of continuing interest in multiple research fields. As scientific understanding of heterocyclic compounds advances, 5-Isoquinolinol, 1-chloro- (CAS No. 90224-96-7) is poised to contribute to innovations in pharmaceutical development and specialty chemical synthesis.

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